Cas no 766-80-3 (3-Chlorobenzyl bromide)
3-chlorobenzyl bromide is a chemical substance, with the English Name: m-chlorobenzyl bromide, the chemical formula is c7h6brcl, and the molecular weight is 205.48.
3-Chlorobenzyl bromide structure
Product Name:3-Chlorobenzyl bromide
CAS No:766-80-3
Molecular Formula:C7H6BrCl
Molecular Weight:205.4795
MDL:MFCD00000597
CID:39811
PubChem ID:69838
3-Chlorobenzyl bromide Properties
Names and Identifiers
-
- 1-(Bromomethyl)-3-chlorobenzene
- 3-CHLOROBENZYL BROMIDE
- A-BROMO-M-CHLOROTOLUENE
- ALPHA-BROMO-3-CHLOROTOLUENE
- ALPHA-BROMO-M-CHLOROTOLUENE
- M-CHLOROBENZYL BROMIDE
- Toluene, alpha-bromo-m-chloro-
- α-Bromo-3-chlorotoluene
- Benzene, 1-(bromomethyl)-3-chloro-
- à-bromo-3-chlorotoluene
- A-BROMO-3-CHLOROTOLUENE
- m-Chloro-α-bromotoluene
- α-Bromo-m-chlorotoluene
- 3-chlorobenzylbromide
- .alpha.-Bromo-m-chlorotoluene
- LZIYAIRGDHSVED-UHFFFAOYSA-N
- 1-(bromomethyl)-3-chloro-benzene
- NSC60110
- 3-chorobenzylbromide
- 3-chloro-benzylbromide
- PubChem10765
- 3-chloro-benzyl bromide
- KSC377
- MFCD00000597
- JBS4766KF8
- 1-bromomethyl-3-chlorobenzene
- 766-80-3
- LZIYAIRGDHSVED-UHFFFAOYSA-
- F0001-1951
- Toluene, .alpha.-bromo-m-chloro-
- 1-bromomethyl-3-chloro-benzene
- InChI=1/C7H6BrCl/c8-5-6-2-1-3-7(9)4-6/h1-4H,5H2
- EINECS 212-171-0
- FT-0615475
- W-104349
- NSC 60110
- CS-W001918
- 1-(bromo-methyl)-3-chlorobenzene
- AKOS000447218
- EN300-16586
- 1-chloro-3-bromomethyl benzene
- NS00037828
- NSC-60110
- .alpha.-Bromo-3-chlorotoluene
- A9717
- PS-10048
- 3-Chlorobenzyl bromide, 97%
- AM20041138
- SCHEMBL2436
- DTXSID40227411
- 1(Bromomethyl)3chlorobenzene
- DB-031897
- alphaBromo3chlorotoluene
- DTXCID40149902
-
- MDL： MFCD00000597
- InChIKey： LZIYAIRGDHSVED-UHFFFAOYSA-N
- Inchi： 1S/C7H6BrCl/c8-5-6-2-1-3-7(9)4-6/h1-4H,5H2
- SMILES： BrC([H])([H])C1C([H])=C([H])C([H])=C(C=1[H])Cl
- BRN： 636504
Computed Properties
- Exact Mass: 203.93414g/mol
- Surface Charge: 0
- XLogP3: 3.4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Rotatable Bond Count: 1
- Monoisotopic Mass: 203.93414g/mol
- Monoisotopic Mass: 203.93414g/mol
- Topological Polar Surface Area: 0Ų
- Heavy Atom Count: 9
- Complexity: 85
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- LogP: 3.23490
- PSA: 0.00000
- Refractive Index: n20/D 1.588(lit.)
- Water Partition Coefficient: decompose
- Boiling Point: 109°C/9.8mmHg
- Melting Point: 17.5
- Flash Point: Fahrenheit: 235.4 ° f
Celsius: 113 ° c - Color/Form: Not determined
- Solubility: Not determined
- Sensitiveness: Lachrymatory
- Density: 1.565 g/mL at 25 °C(lit.)
3-Chlorobenzyl bromide Security Information
-
Symbol:
- WGK Germany：3
- Safety Term：6.1
- Safety Instruction： S26-S36/37/39-S45
- Packing Group：III
- Risk Phrases：R34
-
Dangerous goods sign：
- Hazardous Material transportation number：UN 3265 8/PG 2
- Hazard Statement： H314
- Warning Statement： P280,P305+P351+P338,P310
- Prompt：dangerous
- Storage Condition：Store in cold storage
- PackingGroup：II
- Risk Phrases： 34
- Signal Word：Danger
- HazardClass：6.1
- FLUKA BRAND F CODES：19
3-Chlorobenzyl bromide Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3-Chlorobenzyl bromide Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P003JR7-5g |
3-Chlorobenzyl bromide |
766-80-3 | 97% | 5g |
$35.00 | 2025-02-20 | |
| A2B Chem LLC | AB64771-5g |
3-Chlorobenzyl bromide |
766-80-3 | 98% | 5g |
$8.00 | 2024-04-19 | |
| Aaron | AR003JZJ-5g |
3-Chlorobenzyl bromide |
766-80-3 | 98% | 5g |
$4.00 | 2025-01-22 | |
| abcr | AB114690-10 g |
3-Chlorobenzyl bromide, 97%; . |
766-80-3 | 97% | 10g |
€23.50 | 2023-04-05 | |
| Apollo Scientific | OR5035-25g |
3-Chlorobenzyl bromide |
766-80-3 | 98% | 25g |
£19.00 | 2025-02-20 | |
| Chemenu | CM368500-100g |
1-(Bromomethyl)-3-chlorobenzene |
766-80-3 | 95%+ | 100g |
$55 | 2022-06-10 | |
| Enamine | EN300-16586-0.05g |
1-(bromomethyl)-3-chlorobenzene |
766-80-3 | 95% | 0.05g |
$19.0 | 2023-07-07 | |
| eNovation Chemicals LLC | D408976-25g |
3-Chlorobenzyl bromide |
766-80-3 | 97% | 25g |
$175 | 2022-05-27 | |
| Fluorochem | 024563-1g |
3-Chlorobenzyl bromide |
766-80-3 | 97% | 1g |
￡10.00 | 2022-02-28 | |
| Life Chemicals | F0001-1951-0.25g |
3-Chlorobenzyl bromide |
766-80-3 | 95%+ | 0.25g |
$18.0 | 2023-09-07 |
3-Chlorobenzyl bromide Suppliers
SHANG HAI YI JI Biotechnology Co., Ltd. XIAO SHOU BU
Audited Supplier
(CAS:766-80-3)
MR./MRS.:HU JING LI
Phone:13311756052
Email:2355265332@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:766-80-3)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:766-80-3)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
3-Chlorobenzyl bromide Related Literature
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1. Simplifying the growth of hybrid single-crystals by using nanoparticle precursors: the case of AgIBiao Xu,Ruji Wang,Xun Wang Nanoscale 2012 4 2713
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Madhu Sudhana Reddy Gangireddy,Vishnu Nayak Badavath,Caroline Velez,Naphat Loeanurit,Abhishek Thakur,Venkatnarayana Chowdary Maddipati,Naresh Kumar Katari,Orlando Acevedo,Siwaporn Boonyasuppayakorn,Rambabu Gundla New J. Chem. 2022 46 1087
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Vandna Kukshal,Mridul Mishra,Arya Ajay,Taran Khanam,Rahul Sharma,Divya Dube,Deepti Chopra,Rama Pati Tripathi,Ravishankar Ramachandran Med. Chem. Commun. 2012 3 453
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Mateusz Gosecki,Piotr Ziemczonek,Monika Gosecka,Malgorzata Urbaniak,Ewelina Wielgus,Monika Marcinkowska,Anna Janaszewska,Barbara Klajnert-Maculewicz J. Mater. Chem. B 2023 11 5552
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5. Protecting groupsKrzysztof Jarowicki,Philip Kocienski J. Chem. Soc. Perkin Trans. 1 2001 2109
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6. The synthesis of compounds with potential anti-folic acid activity. Part I. 7-Amino- and 7-hydroxy-pteridinesR. G. W. Spickett,G. M. Timmis J. Chem. Soc. 1954 2887
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7. Generation and trapping of benzyl radicals from benzyl iodides by cobaloximemediated iodine atom abstractionsTrevor M. Brown,Christopher J. Cooksey,David Crich,Alan T. Dronsfield,Robert Ellis J. Chem. Soc. Perkin Trans. 1 1993 2131
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8. Protecting groupsKrzysztof Jarowicki,Philip Kocienski J. Chem. Soc. Perkin Trans. 1 1998 4005
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9. Concentrated salt effects on solvolysis rates in 1,4-dioxane–H2O mixed solvent and the expansion of the use of the Hammett equation for salt effectsMasashi Hojo,Tadaharu Ueda,Sunao Inoue,Yuki Kawahara J. Chem. Soc. Perkin Trans. 2 2000 1735
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10. Abnormal reactions of the betaines R3PCH2·CH(ō)·RS. Trippett,B. J. Walker J. Chem. Soc. C 1966 887
766-80-3 (3-Chlorobenzyl bromide) Related Products
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- 4535-08-4(Anthracene, 1-chloro-9-methyl-)
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- 624746-01-6(Phenanthrene, 10-chloro-1,3-dimethyl-)
- 39617-64-6(Benzene, pentakis(bromomethyl)methyl-)
- 500536-40-3(Benzene, 1-bromo-2-chloro-4,5-dimethyl-)
- 62131-74-2(Benzo[f]picene, 10-(bromomethyl)-)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:766-80-3)3-Chlorobenzyl bromide
Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:766-80-3)3-Chlorobenzyl bromide
Purity:99%
Quantity:1kg
Price($):336.0